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Compound of Interest

Compound Name:
2,4,6-Tribromobenzenesulfonyl

chloride

Cat. No.: B177820 Get Quote

Essential Safety and Handling Guide for 2,4,6-
Tribromobenzenesulfonyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,4,6-Tribromobenzenesulfonyl chloride. Adherence to these

guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Immediate Precautions
2,4,6-Tribromobenzenesulfonyl chloride is a corrosive solid that can cause severe skin

burns and eye damage.[1] It is crucial to handle this compound with appropriate personal

protective equipment (PPE) in a well-ventilated area, preferably a chemical fume hood. Like

other sulfonyl chlorides, it is expected to be reactive with water, potentially liberating toxic and

corrosive gases such as hydrogen chloride and sulfur oxides. Therefore, contact with moisture

must be strictly avoided.

Quantitative Data
The following table summarizes the available quantitative data for 2,4,6-
Tribromobenzenesulfonyl chloride. Data for similar compounds are included for reference

where specific information is unavailable.
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Property Value Source

Chemical Name
2,4,6-Tribromobenzenesulfonyl

chloride
N/A

Synonyms
2,4,6-tribromobenzene-1-

sulfonyl chloride
[2]

CAS Number 115876-73-8 [2]

Molecular Formula C₆H₂Br₃ClO₂S [2]

Molecular Weight 413.31 g/mol [2]

Appearance Off-white powder [3]

Melting Point

93°C to 97°C (for the similar

2,4,6-

Triisopropylbenzenesulfonyl

chloride)

Boiling Point
382°C at 760 mmHg

(Predicted)

Flash Point 184.8°C (Predicted)

Purity 96% [3]

GHS Hazard Statements
H314: Causes severe skin

burns and eye damage
[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the last line of defense against exposure. The following PPE

is mandatory when handling 2,4,6-Tribromobenzenesulfonyl chloride:

Eye and Face Protection: Chemical safety goggles in combination with a face shield are

required to protect against splashes.

Hand Protection: Chemical-resistant gloves, such as butyl rubber or nitrile rubber, must be

worn. Inspect gloves for any signs of degradation before use.
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Body Protection: A chemical-resistant lab coat or apron is necessary to protect against skin

contact. For larger quantities or operations with a higher risk of splashing, chemical-resistant

coveralls should be considered.

Respiratory Protection: All handling of the solid compound should be performed in a certified

chemical fume hood to avoid inhalation of dust. If a fume hood is not available or if there is a

risk of aerosol generation, a NIOSH-approved respirator with an appropriate cartridge for

acid gases and organic vapors should be used.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 2,4,6-Tribromobenzenesulfonyl chloride is essential to

maintain a safe laboratory environment.

Receiving and Storage Handling and Use Post-Experiment

1. Inspect Container
Upon receipt, inspect the container for any damage or leaks.

2. Storage
Store in a cool, dry, well-ventilated area away from incompatible materials (e.g., water, strong bases, oxidizing agents).

Keep container tightly sealed.

3. Don PPE
Wear appropriate personal protective equipment as detailed in Section 3.

4. Work in Fume Hood
Conduct all operations within a certified chemical fume hood.

5. Weighing
Carefully weigh the required amount, avoiding dust generation.

6. Reaction Setup
Slowly add the compound to the reaction mixture. Be mindful of potential exothermic reactions.

7. Decontamination
Decontaminate all glassware and equipment that came into contact with the chemical.

8. Waste Disposal
Dispose of all waste materials according to the disposal plan in Section 5.
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Figure 1. Step-by-step workflow for handling 2,4,6-Tribromobenzenesulfonyl chloride.
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Disposal Plan
Proper disposal of 2,4,6-Tribromobenzenesulfonyl chloride and its contaminated materials is

crucial to prevent environmental contamination and ensure safety.

Small Quantities (e.g., residue on glassware)
Small, residual amounts of 2,4,6-Tribromobenzenesulfonyl chloride can be neutralized

before disposal. This procedure should be performed by trained personnel in a chemical fume

hood.

Preparation: In a large beaker, prepare a cold solution of sodium bicarbonate or another

weak base.

Neutralization: Slowly and carefully add the residual sulfonyl chloride to the basic solution

with stirring. Be prepared for a potentially exothermic reaction and gas evolution.

Verification: After the addition is complete, continue stirring for at least 30 minutes. Check the

pH of the solution to ensure it is neutral or slightly basic.

Final Disposal: The neutralized aqueous waste should be collected in a designated

hazardous waste container.

Bulk Quantities and Contaminated Materials
Bulk quantities of 2,4,6-Tribromobenzenesulfonyl chloride and any contaminated materials

(e.g., gloves, absorbent pads) must be disposed of as hazardous waste.

Segregation: Collect the waste in a designated, properly labeled container for halogenated

organic waste.

Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical

name, and the associated hazards (Corrosive, Water-Reactive).

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.
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Pickup: Arrange for disposal through your institution's environmental health and safety (EHS)

department.

Waste Generated

Small or Bulk Quantity?

Neutralize with weak base in a fume hood

Small

Collect in Halogenated Organic Waste Container

Bulk

Verify Neutral pH

No, add more base

Dispose as Aqueous Hazardous Waste

Yes

Arrange for EHS Pickup

Label Container Appropriately
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Figure 2. Logical workflow for the disposal of 2,4,6-Tribromobenzenesulfonyl chloride.

By adhering to these detailed protocols, researchers can significantly mitigate the risks

associated with handling 2,4,6-Tribromobenzenesulfonyl chloride, fostering a safer and
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more productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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